Cas no 448240-46-8 (N'-(5-Nitro-1-benzothiophene-2-carbonyl)benzohydrazide)

N'-(5-Nitro-1-benzothiophene-2-carbonyl)benzohydrazide structure
448240-46-8 structure
Product Name:N'-(5-Nitro-1-benzothiophene-2-carbonyl)benzohydrazide
CAS No:448240-46-8
MF:C16H11N3O4S
MW:341.341242074966
CID:5746626
PubChem ID:3472322
Update Time:2023-11-11

N'-(5-Nitro-1-benzothiophene-2-carbonyl)benzohydrazide Chemical and Physical Properties

Names and Identifiers

    • AKOS005076014
    • N'-(5-nitro-1-benzothiophene-2-carbonyl)benzohydrazide
    • 10P-508S
    • 448240-46-8
    • N'-benzoyl-5-nitro-1-benzothiophene-2-carbohydrazide
    • N'-benzoyl-5-nitrobenzo[b]thiophene-2-carbohydrazide
    • Benzo[b]thiophene-2-carboxylic acid, 5-nitro-, 2-benzoylhydrazide
    • N'-(5-Nitro-1-benzothiophene-2-carbonyl)benzohydrazide
    • Inchi: 1S/C16H11N3O4S/c20-15(10-4-2-1-3-5-10)17-18-16(21)14-9-11-8-12(19(22)23)6-7-13(11)24-14/h1-9H,(H,17,20)(H,18,21)
    • InChI Key: IIAKXXGFAUILEF-UHFFFAOYSA-N
    • SMILES: S1C(C(NNC(C2C=CC=CC=2)=O)=O)=CC2C=C(C=CC1=2)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 341.04702701g/mol
  • Monoisotopic Mass: 341.04702701g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 504
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 132Ų

Experimental Properties

  • Density: 1.462±0.06 g/cm3(Predicted)
  • Boiling Point: 651.5±48.0 °C(Predicted)
  • pka: 10.38±0.43(Predicted)
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